Cas no 71815-44-6 (3-Iodo-2-propenoic acid)

• Product Name: 3-Iodo-2-propenoic acid
• CAS No: 71815-44-6
• MF: C₃H₃IO₂
• MW: 197.959193468094
• CID: 2057449
• PubChem ID: 638126
• Update Time: 2025-04-21

3-Iodo-2-propenoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-propenoic acid
• E-3-Iodo-2-propenoic acid
• (E)-3-iodoprop-2-enoic acid
• propenoic acid, 3-iodo-
• AKOS006346188
• 874-280-5
• AS-57774
• (2E)-3-IODOPROP-2-ENOIC ACID
• (E)-3-Iodo-2-propenoic acid
• 3-Iodoacrylicacid
• 2-propenoic acid, 3-iodo-, (2E)-
• b-iodoacrylic acid
• MFCD09265244
• NS00133633
• W15430
• LMFA01090137
• IBFDLVHJHUMSAC-OWOJBTEDSA-N
• (2E)-3-iodoacrylic acid
• EN300-196281
• 3-iodo-2E-acrylic acid
• 3-iodo-2E-propenoic acid
• (E)-3-IODOACRYLIC ACID
• CHEBI:165394
• trans-3-iodoacrylic acid
• 6372-02-7
• 3-Iodoacrylic acid
• 71815-44-6
• trans-3-iodopropenoic acid
• EN300-399373
• Z2327124440
• (Z)-(3)-Iodoacrylic acid
• E-2-Propenoic acid, 3-iodo-

• Inchi： 1S/C3H3IO2/c4-2-1-3(5)6/h1-2H,(H,5,6)/b2-1-
• InChI Key： IBFDLVHJHUMSAC-UPHRSURJSA-N
• SMILES： OC(/C=C\I)=O

Computed Properties

• Exact Mass: 197.91778Da
• Monoisotopic Mass: 197.91778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 76.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives